Cas no 1105237-73-7 (3-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-1-(4-methoxyphenyl)urea)

• Product Name: 3-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-1-(4-methoxyphenyl)urea
• CAS No: 1105237-73-7
• MF: C₁₆H₂₁N₃O₂S
• MW: 319.421842336655
• CID: 6236239
• PubChem ID: 44025315
• Update Time: 2025-06-28

3-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-1-(4-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-1-(4-methoxyphenyl)urea
• AKOS024646201
• 1-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-3-(4-methoxyphenyl)urea
• F2392-1631
• SR-01000912492-1
• SR-01000912492
• 3-[2-(dimethylamino)-2-(thiophen-3-yl)ethyl]-1-(4-methoxyphenyl)urea
• 1-[2-(dimethylamino)-2-thiophen-3-ylethyl]-3-(4-methoxyphenyl)urea
• 1105237-73-7

• Inchi： 1S/C16H21N3O2S/c1-19(2)15(12-8-9-22-11-12)10-17-16(20)18-13-4-6-14(21-3)7-5-13/h4-9,11,15H,10H2,1-3H3,(H2,17,18,20)
• InChI Key： CZCBCUVIHXYMRG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(NC1C=CC(=CC=1)OC)=O)N(C)C

Computed Properties

• Exact Mass: 319.13544809g/mol
• Monoisotopic Mass: 319.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.8Ų

Additional information on 3-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-1-(4-methoxyphenyl)urea

3-2-(Dimethylamino)-2-(Thiophen-3-yl)Ethyl-1-(4-Methoxyphenyl)Urea: A Comprehensive Overview

The compound with CAS No. 1105237-73-7, known as 3-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-1-(4-methoxyphenyl)urea, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a urea group with a dimethylamino-substituted thiophene moiety. The presence of the 4-methoxyphenyl group further enhances its chemical complexity and potential biological activity.

Recent studies have highlighted the biological activity of this compound, particularly in the context of its potential application as a drug candidate. Researchers have explored its ability to interact with various biological targets, including enzymes and receptors, which are implicated in diseases such as cancer and neurodegenerative disorders. The thiophene ring in the molecule is known to contribute significantly to its electronic properties, making it a promising scaffold for drug design.

The synthesis of 3-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-1-(4-methoxyphenyl)urea involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the preparation of the thiophene derivative, followed by its coupling with the urea moiety. The introduction of the dimethylamino group and the 4-methoxyphenyl substituent is critical for achieving the desired pharmacokinetic properties, such as solubility and bioavailability.

In terms of applications, this compound has shown potential in several areas. For instance, it has been investigated for its antimicrobial activity, where it demonstrates inhibitory effects against various bacterial and fungal strains. Additionally, studies have explored its role as a modulator of cellular signaling pathways, which could be exploited for therapeutic interventions in chronic diseases.

One of the most exciting developments in recent years is the use of computational chemistry to predict the behavior of this compound in biological systems. Advanced molecular modeling techniques have provided insights into its binding affinity to target proteins and its ability to permeate cellular membranes. These findings have been instrumental in guiding further experimental studies and optimizing the compound's properties for therapeutic use.

The structural features of 3-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-1-(4-methoxyphenyl)urea also make it an attractive candidate for materials science applications. Its ability to form supramolecular assemblies has been explored for applications in nanotechnology and sensor development. The thiophene moiety, in particular, contributes to its electronic conductivity, making it a potential candidate for organic electronics.

In conclusion, 3-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-1-(4-methoxyphenyl)urea (CAS No. 1105237-73-7) is a versatile compound with a wide range of potential applications. Its unique chemical structure, combined with its promising biological activity, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and functions, this compound is poised to play an increasingly important role in advancing science and technology.